
Health and safety information for 1-(4-
Isobutylphenyl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanol

Cat. No.: B131453 Get Quote

An In-depth Technical Guide to the Health and Safety of 1-(4-Isobutylphenyl)ethanol

Introduction
1-(4-Isobutylphenyl)ethanol is a chemical compound with the molecular formula C12H18O[1]

[2][3][4]. It is also identified by its CAS Number 40150-92-3[1][2][3]. This compound is known

as a photodegradation product of Ibuprofen and has shown cytotoxic activity[3][4]. This guide

provides a comprehensive overview of its health and safety information, tailored for

researchers, scientists, and drug development professionals.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-(4-
Isobutylphenyl)ethanol.
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Property Value Source

Molecular Formula C12H18O [1][2][3][4]

Molecular Weight 178.27 g/mol [2][4][5][6]

Appearance Liquid [2]

Boiling Point 245.5 °C at 760 mmHg [3]

Flash Point 108.2 °C [3]

Density 0.954 g/cm³ [3]

Vapor Pressure 0.0153 mmHg at 25°C [3]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[3]

Refractive Index 1.512 [3]

pKa 14.53 ± 0.20 (Predicted) [3]

LogP 2.93840 [3]

XLogP3 3.6 [3][5][6]

Hazard Identification and GHS Classification
1-(4-Isobutylphenyl)ethanol is classified as hazardous under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.
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GHS Classification Hazard Statement Signal Word Pictograms

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Warning

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage
Danger

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
Warning

Note: The GHS classification percentages vary across different sources, with some indicating a

lower prevalence for certain hazards. For instance, H317 and H318 are noted with a 20%

notification rate in some contexts.[5]

Experimental Protocols & Safe Handling
Detailed experimental protocols for the toxicological assessment of 1-(4-
Isobutylphenyl)ethanol are not extensively available in the public domain. The information

provided is primarily derived from Safety Data Sheets (SDS), which outline general safety and

handling procedures rather than specific experimental designs.

Exposure Controls and Personal Protection
To minimize exposure, the following personal protective equipment (PPE) and engineering

controls are recommended:
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Control Specification

Engineering Controls

Use in a well-ventilated area, such as a

laboratory fume hood, to avoid inhalation of

vapors.[2] Eyewash stations and safety showers

should be readily available.

Eye/Face Protection Wear tight-sealing safety goggles.

Hand Protection

Handle with chemical-resistant gloves. Gloves

should be inspected before use and disposed of

properly after contamination.[2]

Skin and Body Protection
Wear protective clothing and an apron to

prevent skin contact.[1]

Respiratory Protection
If exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator.[2]

Safe Handling and Storage
Proper handling and storage are crucial to ensure safety.

Aspect Procedure

Handling

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists. Wash hands

thoroughly after handling.[7]

Storage

Keep containers tightly closed in a dry, well-

ventilated place.[2] Recommended storage

temperature is -20°C or between 2-8°C.[2][3]

Store away from strong oxidizing agents.[2]

First Aid Measures
In case of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[2] Rinse mouth with water.[2]

Do NOT induce vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek medical

attention if irritation persists.

Hazard and Precautionary Workflow
The following diagram illustrates the logical workflow from hazard identification to the

implementation of necessary safety precautions for 1-(4-Isobutylphenyl)ethanol.
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Hazard Identification Precautionary Measures Response Actions

H302

Harmful if swallowed

P264

Wash hands thoroughly after handling

P270

Do not eat, drink or smoke when using

P301+P312

IF SWALLOWED: Call a POISON CENTER

H315

Causes skin irritation

P280

Wear protective gloves/eye protection

H319

Causes serious eye irritation

P302+P352

IF ON SKIN: Wash with plenty of water

P305+P351+P338

IF IN EYES: Rinse cautiously with water

Click to download full resolution via product page

Caption: Hazard and Precautionary Statement Workflow for 1-(4-Isobutylphenyl)ethanol.

Toxicological Information
The toxicological properties of 1-(4-isobutylphenyl)ethanol have not been thoroughly

investigated.[2] However, the available data indicates the following potential health effects:

Acute Toxicity: Harmful if swallowed.[2][5]

Skin Corrosion/Irritation: Causes skin irritation.[5] May be harmful if absorbed through the

skin.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation or damage.[5]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[5]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

No information is available regarding its carcinogenicity, mutagenicity, or reproductive toxicity.

[2]
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Conclusion
1-(4-Isobutylphenyl)ethanol is a compound that requires careful handling due to its identified

hazards, including acute oral toxicity, skin and eye irritation, and potential for skin sensitization.

Adherence to the recommended safety precautions, including the use of appropriate personal

protective equipment and proper storage, is essential to mitigate risks in a research and

development setting. Further toxicological studies are needed to fully characterize its health

and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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